Smart branched polymer drug conjugates as nano-sized drug delivery systems
Biomaterials Science Pub Date: 2015-08-12 DOI: 10.1039/C5BM00166H
Abstract
Polymer–drug conjugates represent excellent nanopharmaceutical candidates, as they offer multiple advantages related to their intrinsic characteristics. Many of the said characteristics are provided by the covalent bonding between the drug and the polymer. However, their clinical development has been slow and only one polymer–drug conjugate has reached the market, thus there remains an urgent need for the development of new and smart polymeric systems. Desirable characteristics of these new systems include higher molecular weight and degree of homogeneity, predictable conformations in solution, multivalency, and increased drug loading capacity, amongst others. With these aims in mind, branched polymers are ideal candidates due to their unique rheological, mechanical, and biomedical properties derived from their structure, inaccessible for linear polymers. Within this review, the synthetic strategies developed and the main efforts towards branched polymer implementation as carriers for polymer–drug conjugates will be addressed.
Recommended Literature
- [1] Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†
- [2] Preparation and catalytic performance of a novel highly dispersed bifunctional catalyst Pt@Fe-MCM-41†
- [3] (2-Methylpiperidine)PbI3: an ABX3-type organic–inorganic hybrid chain compound and its semiconducting nanowires with photoconductive properties†
- [4] Characterisation of isothiocyanic acid, HNCS, in the solid state: trapped by hydrogen bonding†
- [5] Benzothiadiazole- and pyrrole-based polymers bearing thermally cleavable solubilizing groups as precursors for low bandgap polymers†
- [6] Front cover
- [7] Current oscillations from bipolar nanopores for statistical monitoring of hydrogen evolution on a confined electrochemical catalyst†
- [8] Stochastic vs. deterministic magnetic coding in designed cylindrical nanowires for 3D magnetic networks†
- [9] Extended X-ray absorption fine structure (EXAFS) characterisation of dilute palladium homogeneous catalysts†
- [10] Contents list
Journal Name:Biomaterials Science
Research Products
-
CAS no.: 124387-19-5
-
CAS no.: 136088-69-2
-
CAS no.: 16929-05-8
-
CAS no.: 1596-13-0